Cas no 1003564-37-1 (7-Cyclopropyl-2,7-diazaspiro[3.5]nonane)
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Diazaspiro[3.5]nonane, 7-cyclopropyl-
- 7-CYCLOPROPYL-2,7-DIAZASPIRO[3.5]NONANE
- BSCHUWBZJSPTAN-UHFFFAOYSA-N
- SB22269
- 2,7-Diazaspiro[3.5]nonane,7-cyclopropyl-
- 7-cyclo propyl-2,7-diaza-spiro[3.5]nonane
- 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane
-
- Inchi: 1S/C10H18N2/c1-2-9(1)12-5-3-10(4-6-12)7-11-8-10/h9,11H,1-8H2
- InChI Key: BSCHUWBZJSPTAN-UHFFFAOYSA-N
- SMILES: N1(CCC2(CNC2)CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 172
- Topological Polar Surface Area: 15.3
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM554440-100mg |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane |
1003564-37-1 | 95%+ | 100mg |
$166 | 2023-02-03 | |
| Chemenu | CM554440-250mg |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane |
1003564-37-1 | 95%+ | 250mg |
$276 | 2023-02-03 | |
| Chemenu | CM554440-1g |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane |
1003564-37-1 | 95%+ | 1g |
$552 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070706-100mg |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane |
1003564-37-1 | 98% | 100mg |
¥1398 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070706-250mg |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane |
1003564-37-1 | 98% | 250mg |
¥2332 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070706-1g |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane |
1003564-37-1 | 98% | 1g |
¥5382 | 2023-04-17 |
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane
Introduction to 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane (CAS No. 1003564-37-1)
7-Cyclopropyl-2,7-diazaspiro[3.5]nonane (CAS No. 1003564-37-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their diverse biological activities and potential therapeutic applications. The spirocyclic structure of 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane provides it with unique chemical and pharmacological properties, making it a valuable candidate for drug development.
The chemical structure of 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane consists of a seven-membered ring fused with a five-membered ring, with a cyclopropyl group attached at the 7-position. This specific arrangement of atoms and functional groups imparts the compound with high structural rigidity and conformational stability, which are crucial for its biological activity. The presence of the cyclopropyl group also contributes to the compound's lipophilicity, enhancing its ability to cross cell membranes and interact with biological targets.
In recent years, 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane has been extensively studied for its potential as a therapeutic agent in various disease models. One of the most promising areas of research is its application in the treatment of neurological disorders. Studies have shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane significantly reduced neuronal cell death in an in vitro model of Parkinson's disease by inhibiting the activation of microglia and reducing the production of pro-inflammatory cytokines.
Beyond its neuroprotective properties, 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane has also shown promise in the field of oncology. Research has indicated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. A study published in Cancer Research reported that 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane induced apoptosis in human breast cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. This selective cytotoxicity makes it an attractive candidate for further development as an anticancer agent.
The pharmacokinetic properties of 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane have also been extensively characterized. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, such as a long half-life and low clearance rate. These properties are essential for ensuring that the compound reaches its intended target tissues at therapeutic concentrations without causing significant side effects.
In addition to its therapeutic potential, 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane has been explored for its use as a tool compound in chemical biology research. Its unique structure and biological activity make it an excellent probe for investigating the function of specific proteins and pathways involved in various physiological processes. For example, researchers have used this compound to study the role of G protein-coupled receptors (GPCRs) in signal transduction pathways and to identify novel targets for drug discovery.
The synthesis of 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane has been optimized to improve yield and scalability for large-scale production. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and ring-closing metathesis (RCM) strategies. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of functional groups at specific positions to create analogs with tailored biological activities.
In conclusion, 7-Cyclopropyl-2,7-diazaspiro[3.5]nonane (CAS No. 1003564-37-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent for neurological disorders and cancer. Additionally, its utility as a tool compound in chemical biology research underscores its importance in advancing our understanding of complex biological systems.
1003564-37-1 (7-Cyclopropyl-2,7-diazaspiro[3.5]nonane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)